Cas no 2138122-86-6 (1-(bromomethyl)-1-(pentan-2-yloxy)cyclohexane)

• Product Name: 1-(bromomethyl)-1-(pentan-2-yloxy)cyclohexane
• CAS No: 2138122-86-6
• MF: C₁₂H₂₃BrO
• MW: 263.214423418045
• CID: 6110527
• PubChem ID: 165489817
• Update Time: 2025-05-19

1-(bromomethyl)-1-(pentan-2-yloxy)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-(pentan-2-yloxy)cyclohexane
• 2138122-86-6
• EN300-1135213

• Inchi： 1S/C12H23BrO/c1-3-7-11(2)14-12(10-13)8-5-4-6-9-12/h11H,3-10H2,1-2H3
• InChI Key： MPDZDZMTQVMFGS-UHFFFAOYSA-N
• SMILES： BrCC1(CCCCC1)OC(C)CCC

Computed Properties

• Exact Mass: 262.09323g/mol
• Monoisotopic Mass: 262.09323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(bromomethyl)-1-(pentan-2-yloxy)cyclohexane

Introduction to 1-(bromomethyl)-1-(pentan-2-yloxy)cyclohexane (CAS No. 2138122-86-6)

1-(bromomethyl)-1-(pentan-2-yloxy)cyclohexane, identified by the Chemical Abstracts Service Number (CAS No.) 2138122-86-6, is a significant compound in the field of organic synthesis and pharmaceutical research. This molecule, featuring a cyclohexane core substituted with a bromomethyl group and a pentan-2-yloxy moiety, has garnered attention due to its versatile structural framework and potential applications in the development of novel bioactive molecules.

The structural composition of 1-(bromomethyl)-1-(pentan-2-yloxy)cyclohexane makes it a valuable intermediate in synthetic chemistry. The presence of both the bromomethyl and pentan-2-yloxy functional groups provides multiple sites for further chemical modifications, enabling the construction of more complex molecules. This flexibility is particularly useful in medicinal chemistry, where such intermediates serve as building blocks for drug candidates.

In recent years, there has been growing interest in the development of cyclohexane derivatives due to their unique pharmacological properties. The cyclohexane ring, a common motif in many natural products and pharmaceuticals, contributes to the compound's stability and bioavailability. Additionally, the bromomethyl group serves as a reactive handle for nucleophilic substitution reactions, facilitating the introduction of diverse functional groups.

The pentan-2-yloxy moiety further enhances the compound's synthetic utility by providing an alkoxy group that can participate in various transformations, including etherification and coupling reactions. This dual functionality makes 1-(bromomethyl)-1-(pentan-2-yloxy)cyclohexane a promising candidate for exploring new chemical pathways and developing innovative therapeutic agents.

Recent studies have highlighted the importance of cyclohexane derivatives in drug discovery. For instance, modifications of the cyclohexane ring have been shown to influence binding affinity and metabolic stability, key factors in pharmaceutical design. The incorporation of both bromomethyl and pentan-2-yloxy groups into a single molecule offers a strategic approach to fine-tune these properties.

One notable application of 1-(bromomethyl)-1-(pentan-2-yloxy)cyclohexane is in the synthesis of heterocyclic compounds. Heterocycles are widely recognized for their role in medicinal chemistry, with many drugs containing this structural motif. The reactivity of the bromomethyl group allows for easy functionalization, enabling the construction of complex heterocyclic frameworks that may exhibit desirable biological activities.

Furthermore, the compound's potential as a precursor for bioactive molecules has been explored in various research settings. For example, it has been utilized in the preparation of novel ligands for enzyme inhibition studies. The ability to modify both the cyclohexane ring and the attached groups provides researchers with a high degree of control over molecular structure, facilitating the optimization of pharmacological properties.

The synthetic strategies involving 1-(bromomethyl)-1-(pentan-2-yloxy)cyclohexane have also been adapted for large-scale production. Efficient synthetic routes have been developed to ensure high yields and purity, making it feasible for industrial applications. These advancements underscore the compound's importance as a commercial intermediate in pharmaceutical manufacturing.

In conclusion, 1-(bromomethyl)-1-(pentan-2-yloxy)cyclohexane (CAS No. 2138122-86-6) represents a versatile and valuable compound in organic synthesis and pharmaceutical research. Its unique structural features and reactivity make it an excellent candidate for developing novel bioactive molecules. As research continues to uncover new applications for this compound, its significance in drug discovery is expected to grow further.